Anticholinergic Syndrome

Description

Anticholinergic syndrome is a clinical condition resulting from the blockade of muscarinic acetylcholine receptors, often caused by medications or toxins. It can manifest with a wide range of symptoms affecting the central and peripheral nervous systems, including dry mouth, blurred vision, urinary retention, constipation, tachycardia, delirium, and hyperthermia. Severity varies based on the agent, dose, and individual susceptibility. Prompt recognition and supportive care are crucial for management.